Cas no 157355-80-1 (N-Fmoc-D-cysteine)

• Product Name: N-Fmoc-D-cysteine
• CAS No: 157355-80-1
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• MDL: MFCD06796889
• CID: 3161758
• PubChem ID: 14389778
• Update Time: 2025-06-26

N-Fmoc-D-cysteine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-sulfanylpropanoic acid
• N-Fmoc-D-cysteine
• FMOC-D-CYS-OH
• Fmoc-D-Cys-OH·H2O
• N-ALPHA-FMOC-D-CYSTEINE
• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-Cys-OH·H2O
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-cysteine
• N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-D-CYSTEINE
• (S)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-MERCAPTOPROPANOIC ACID
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-cysteine; Fmoc-L-Cys-OH; Fmoc-cysteine; N-(9-Fluorenylmethoxycarbonyl)cysteine
• SCHEMBL12535818
• Fmoc-D-cysteine
• EN300-651066
• 157355-80-1
• AKOS025402642
• Fmoc-d-cys-oh h2o
• (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-SULFANYLPROPANOIC ACID
• D-Cysteine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-sulfanylpropanoic acid
• MFCD06796889
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-cysteine monohydrat

• MDL： MFCD06796889
• Inchi： 1S/C18H17NO4S/c20-17(21)16(10-24)19-18(22)23-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16,24H,9-10H2,(H,19,22)(H,20,21)/t16-/m1/s1
• InChI Key： RMTDKXQYAKLQKF-MRXNPFEDSA-N
• SMILES： SC[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 343.08782920Da
• Monoisotopic Mass: 343.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.9E-3 g/L) (25 ºC),

Additional information on N-Fmoc-D-cysteine

N-Fmoc-D-Cysteine: A Comprehensive Overview

N-Fmoc-D-cysteine, also known by its CAS number 157355-80-1, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of cysteine, a naturally occurring amino acid, and is widely used in peptide synthesis due to its unique properties. The Fmoc (9-fluorenylmethyloxycarbonyl) group attached to the nitrogen atom plays a crucial role in protecting the amine functionality during peptide synthesis, making it an essential reagent in solid-phase peptide synthesis (SPPS). The D-enantiomer of this compound adds another layer of complexity and specificity, as it is often used in the synthesis of peptides with defined stereochemistry.

Recent advancements in peptide chemistry have highlighted the importance of N-Fmoc-D-cysteine in various applications. For instance, researchers have explored its role in the synthesis of bioactive peptides, which are increasingly being utilized in drug discovery and development. The ability to control stereochemistry during peptide synthesis is critical for producing enantiomerically pure compounds, which are often required for pharmacological studies. The use of N-Fmoc-D-cysteine ensures that the resulting peptides have the desired stereochemical properties, making it a valuable tool in this field.

In addition to its role in peptide synthesis, N-Fmoc-D-cysteine has also been studied for its potential applications in materials science. The sulfur-containing side chain of cysteine can participate in disulfide bond formation, which is essential for the stability and functionality of many proteins. By incorporating N-Fmoc-D-cysteine into synthetic polymers or materials, researchers have been able to create biomimetic materials with unique mechanical and chemical properties. These materials have potential applications in tissue engineering, drug delivery systems, and biosensors.

The synthesis of N-Fmoc-D-cysteine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The starting material is typically D-cysteine, which undergoes protection of the amine group using the Fmoc reagent. This step is critical as it ensures that the amine group remains inert during subsequent reactions while still allowing for selective deprotection at later stages. The stereochemistry of the compound is preserved throughout the synthesis process, ensuring that the final product retains its D-enantiomeric form.

One of the most promising areas of research involving N-Fmoc-D-cysteine is its use in the development of chiral catalysts. Chiral catalysts are essential for asymmetric synthesis, a process that allows for the selective production of enantiomerically enriched compounds. By incorporating N-Fmoc-D-cysteine into catalyst designs, researchers have been able to develop more efficient and selective catalysts for a wide range of organic transformations. This has significant implications for the pharmaceutical industry, where enantiomerically pure compounds are often required for drug development.

Another area where N-Fmoc-D-cysteine has shown potential is in biotechnology applications. For example, it has been used as a building block in the synthesis of cyclic peptides, which are known for their stability and bioactivity. Cyclic peptides have gained attention as potential therapeutic agents due to their ability to target specific proteins and modulate their activity. The use of N-Fmoc-D-cysteine allows for precise control over the structure and stereochemistry of these cyclic peptides, enhancing their potential as drug candidates.

Recent studies have also explored the use of N-Fmoc-D-cysteine in click chemistry reactions. Click chemistry refers to a set of reactions that are characterized by their high efficiency and selectivity, making them ideal for constructing complex molecules. By incorporating N-Fmoc-D-cysteine into click chemistry protocols, researchers have been able to develop new methods for assembling peptides and other bioactive molecules with unprecedented precision. This has opened up new avenues for drug discovery and molecular engineering.

In conclusion, N-Fmoc-D-cysteine (CAS No. 157355-80-1) is a versatile compound with a wide range of applications in organic chemistry, biochemistry, and materials science. Its role as a key reagent in peptide synthesis has been well-established, but recent advancements have expanded its utility into new areas such as chiral catalysis and biotechnology. As research continues to uncover new applications for this compound, it is likely to remain an important tool in the arsenal of chemists and biologists alike.